Cas no 103300-89-6 ((2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid)
103300-89-6 structure
Product Name:(2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid
CAS No:103300-89-6
MF:C13H20F3N3O4
MW:339.310813903809
CID:62368
PubChem ID:14013573
Update Time:2025-04-18
(2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- N6-Trifluoroacetyl-L-lysyl-L-proline
- 1-[2-amino-6-[(2,2,2-trifluoroacetyl)amino]hexanoyl]pyrrolidine-2-carboxylic acid
- NE–TFA–L–LYS–PRO–OH
- 1-[2-amino-1-oxo-6-[(2,2,2-trifluoro-1-oxoethyl)amino]hexyl]-2-pyrrolidinecarboxylic acid
- 1-[2-azanyl-6-[2,2,2-tris(fluoranyl)ethanoylamino]hexanoyl]pyrrolidine-2-carboxylic acid
- A-Trifluoroacetyl-Lys-Pro
- L-Proline,N6-(2,2,2-trifluoroacetyl)-L-lysyl
- L-Proline,1-[N6-(trifluoroacetyl)-L-lysyl]-
- L-Proline, N6-(trifluoroacetyl)-L-lysyl-(9CI)
- N-(N6-Trifluoroacetyl-L-lysyl)-L-proline
- TFA-LYS-PRO
- H-LYS(TFA)-PRO-OH
- Nε-Trifluoroacetyl-Lys-Pro
- MUYCUFZXUZRHSL-IUCAKERBSA-N
- N-EPSILON-TRIFLUOROACETYL-LYS-PRO
- epsilon-Trifluoracetyl-L-lysyl-L-proline
- EPSILON-TRIFLUOROACETYL-L-LYSYL-L-PROLINE
- NEPSILON-Trifluoroacetyl-L-lysyl-L-proline
- (2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid
- N6-(2,2,2-trifluoroacetyl)-L-lysyl-L-proline
- 1CY62CU55Z
- (S)-1-((S)-2-Amino-6-(2,2,2-trifluoroacetamido)hexanoyl)pyrrolidine-2-carboxylicacid
- L-Proline, 1-[N6-(trifluoroacetyl)-L-lysyl]-
- 103300-89-6
- AKOS015918209
- L-Proline, N6-(2,2,2-trifluoroacetyl)-L-lysyl-
- SCHEMBL1228230
- (S)-1-((S)-2-Amino-6-(2,2,2-trifluoroacetamido)hexanoyl)pyrrolidine-2-carboxylic acid
- CS-0440040
- DTXSID50908320
- N-6-(Trifluoroacetyl)-L-lysyl-L-proline
- (2S)-1-[(2S)-2-amino-6-[(2,2,2-trifluoroacetyl)amino]hexanoyl]pyrrolidine-2-carboxylic acid
- NS00003819
- UNII-1CY62CU55Z
- Nepsilon-Trifluoroacetyl-Lys-Pro
- Q27252248
- N-(4-METHOXYPHENYL)GUANIDINEHYDROCHLORIDE
- N6-Trifluoroacetyl-L-lysyl-L-proline; L-Proline, N6-(2,2,2-trifluoroacetyl)-L-lysyl-; L-Proline, 1-[N6-(trifluoroacetyl)-L-lysyl]-; L-Proline, N6-(trifluoroacetyl)-L-lysyl- (9CI); N6-(2,2,2-Trifluoroacetyl)-L-lysyl-L-proline; N-(N6-Trifluoroacetyl-L-lysyl)-L-proline
-
- Inchi: 1S/C13H20F3N3O4/c14-13(15,16)12(23)18-6-2-1-4-8(17)10(20)19-7-3-5-9(19)11(21)22/h8-9H,1-7,17H2,(H,18,23)(H,21,22)/t8-,9-/m0/s1
- InChI Key: MUYCUFZXUZRHSL-IUCAKERBSA-N
- SMILES: FC(C(NCCCC[C@@H](C(N1CCC[C@H]1C(=O)O)=O)N)=O)(F)F
Computed Properties
- Exact Mass: 339.14100
- Monoisotopic Mass: 339.14059061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.73000
- LogP: 1.26720
(2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid Security Information
- WGK Germany:1
(2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T787250-100mg |
N6-Trifluoroacetyl-L-lysyl-L-proline |
103300-89-6 | 100mg |
$150.00 | 2023-05-17 | ||
| TRC | T787250-250mg |
N6-Trifluoroacetyl-L-lysyl-L-proline |
103300-89-6 | 250mg |
$362.00 | 2023-05-17 | ||
| TRC | T787250-2.5g |
N6-Trifluoroacetyl-L-lysyl-L-proline |
103300-89-6 | 2.5g |
$ 800.00 | 2023-09-05 | ||
| TRC | T787250-5g |
N6-Trifluoroacetyl-L-lysyl-L-proline |
103300-89-6 | 5g |
$ 1060.00 | 2022-06-02 | ||
| TRC | T787250-5000mg |
N6-Trifluoroacetyl-L-lysyl-L-proline |
103300-89-6 | 5g |
$1281.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215596-25 mg |
Nε-Trifluoroacetyl-Lys-Pro, |
103300-89-6 | 25mg |
¥1,579.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215596A-100 mg |
Nε-Trifluoroacetyl-Lys-Pro, |
103300-89-6 | 100MG |
¥3,159.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215596-25mg |
Nε-Trifluoroacetyl-Lys-Pro, |
103300-89-6 | 25mg |
¥1579.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215596A-100mg |
Nε-Trifluoroacetyl-Lys-Pro, |
103300-89-6 | 100mg |
¥3159.00 | 2023-09-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBRL011-100MG |
(2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid |
103300-89-6 | 95% | 100MG |
¥ 1,920.00 | 2023-04-07 |
(2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid Production Method
(2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
103300-89-6 ((2S)-1-[(2S)-2-amino-6-(2,2,2-trifluoroacetamido)hexanoyl]pyrrolidine-2-carboxylic acid) Related Products
- 62227-13-8(L-Proline, 1-[N-(trifluoroacetyl)-D-alanyl]-, methyl ester)
- 3261-71-0(D-Proline, 1-[1-(trifluoroacetyl)-L-prolyl]-, methyl ester)
- 46383-55-5(Proline,5-oxo-1-(trifluoroacetyl)- (9CI))
- 46383-56-6(L-Proline,5-oxo-1-(trifluoroacetyl)- (9CI))
- 79337-24-9(GLYCINE, N-[(R)-6-CARBOXY-N6-(TRIFLUOROACETYL)-L-LYSYL]-)
- 79337-22-7(D-ALANINE, N-[(R)-6-CARBOXY-N6-(TRIFLUOROACETYL)-L-LYSYL]-)
- 395653-49-3(L-NORLEUCINE, 1-(TRIFLUOROACETYL)-L-PROLYL-)
- 3261-70-9(L-Proline, 1-[1-(trifluoroacetyl)-L-prolyl]-, methyl ester)
- 62227-14-9(L-Proline, 1-[N-(trifluoroacetyl)-L-alanyl]-, methyl ester)
- 59652-84-5(L-ALANINE, N-[1-[N-(TRIFLUOROACETYL)GLYCYL]-L-PROLYL]-)
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